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Compound of Interest

Compound Name: Sinocrassoside C1

Cat. No.: B2428467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sinocrassoside C1 is a flavonol glycoside isolated from the plant Sinocrassula indica.

Flavonol glycosides are a class of natural products known for a wide range of biological

activities, including antioxidant, anti-inflammatory, and anti-cancer effects. These properties

make Sinocrassoside C1 a compound of interest for investigation in various cell-based

assays. This document provides detailed protocols for the preparation of Sinocrassoside C1
stock solutions and outlines its potential applications in cell culture experiments, including its

putative effects on cellular signaling pathways.

Data Presentation
Quantitative data for Sinocrassoside C1 is summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₂₇H₃₀O₁₆ [1]

Molecular Weight 610.52 g/mol [1]

Purity Typically ≥95% [1]

Solubility in DMSO 60 mg/mL (98.28 mM) [2]

Appearance Varies (refer to supplier data)

Storage
Store at -20°C for long-term

stability.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of Sinocrassoside C1
This protocol details the preparation of a 10 mM stock solution of Sinocrassoside C1 in

dimethyl sulfoxide (DMSO).

Materials:

Sinocrassoside C1 (powder)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional, but recommended)[2]

Calibrated micropipettes and sterile tips

Procedure:
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Sinocrassoside C1 needed using the following formula: Mass (mg) = Desired

Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) =

0.010 mol/L x 0.001 L x 610.52 g/mol x 1000 mg/g = 6.1052 mg

Weighing: Carefully weigh out approximately 6.11 mg of Sinocrassoside C1 powder and

place it into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the

Sinocrassoside C1 powder.

Vortex the tube vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[2] Visually

inspect the solution to ensure there are no visible particles.

Sterilization (Optional but Recommended): If the stock solution needs to be sterile for long-

term storage and direct addition to sterile cell cultures, it can be filtered through a 0.22 µm

syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol describes the dilution of the high-concentration stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM Sinocrassoside C1 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Determine Final Concentration: Decide on the final concentrations of Sinocrassoside C1
you wish to test in your cell culture experiments. It is recommended to perform a dose-

response experiment to determine the optimal concentration.

Serial Dilution:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Prepare serial dilutions of the stock solution in sterile cell culture medium. For example, to

prepare a 100 µM working solution from a 10 mM stock, you would perform a 1:100

dilution (e.g., 2 µL of 10 mM stock in 198 µL of medium).

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity. Ensure your dilution

scheme accounts for this.

Treatment of Cells:

Add the appropriate volume of the working solution to your cell culture plates to achieve

the desired final concentration.

For example, to achieve a final concentration of 10 µM in a well containing 1 mL of

medium, you would add 1 µL of a 10 mM stock solution.
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Always include a vehicle control group in your experiment, which consists of cells treated

with the same final concentration of DMSO as the highest concentration of

Sinocrassoside C1 used.

Mandatory Visualizations
Experimental Workflow for Preparing Sinocrassoside C1
Solutions
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Figure 1: Workflow for Preparing Sinocrassoside C1 Solutions
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Caption: Workflow for Preparing Sinocrassoside C1 Solutions
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Putative Signaling Pathway Modulation by
Sinocrassoside C1
Flavonoids have been reported to influence various signaling pathways involved in cellular

processes like inflammation and apoptosis. While the specific effects of Sinocrassoside C1
are still under investigation, a potential mechanism of action could involve the modulation of the

MAPK and NF-κB signaling pathways.

Figure 2: Putative Signaling Pathway Modulation by Sinocrassoside C1
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Caption: Putative Signaling Pathway Modulation by Sinocrassoside C1

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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